Cas no 67906-61-0 (7-amino-4-hydroxy-8-[(3-sulphophenyl)azo]naphthalene-2-sulphonic acid)

• Product name: 7-amino-4-hydroxy-8-[(3-sulphophenyl)azo]naphthalene-2-sulphonic acid
• CAS No: 67906-61-0
• MF: C₁₆H₁₃N₃O₇S₂
• MW: 423.42032122612
• CID: 967736
• PubChem ID: 106118

7-amino-4-hydroxy-8-[(3-sulphophenyl)azo]naphthalene-2-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-hydroxy-8-[(3-sulphophenyl)azo]naphthalene-2-sulphonic acid
• (8Z)-7-amino-4-oxo-8-[2-(3-sulfophenyl)hydrazinylidene]-4,8-dihydronaphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-8-((3-sulfophenyl)azo)-
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-8-(2-(3-sulfophenyl)diazenyl)-
• 6-Amino-1-hydroxy-5-((3-sulfophenyl)azo)-3-naphthalenesulfonic acid
• 7-Amino-4-hydroxy-8-((3-sulphophenyl)azo)naphthalene-2-sulphonic acid
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-8-[(3-sulfophenyl)azo]-
• DTXSID3070838
• NS00055754
• EINECS 267-729-6
• 67906-61-0

• Inchi： InChI=1S/C16H13N3O7S2/c17-14-5-4-12-13(7-11(8-15(12)20)28(24,25)26)16(14)19-18-9-2-1-3-10(6-9)27(21,22)23/h1-8,20H,17H2,(H,21,22,23)(H,24,25,26)
• InChI Key： LZFJOVCOABZZFH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)S(=O)(=O)O)N=NC2=C(C=CC3=C2C=C(C=C3O)S(=O)(=O)O)N

Computed Properties

• Exact Mass: 423.01959
• Monoisotopic Mass: 423.01949211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 197Ų

Experimental Properties

• PSA: 179.71